Cas no 2229469-15-0 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229469-15-0
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 5943637
• PubChem ID: 165761769

3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229469-15-0
• EN300-2001707

• Inchi： 1S/C10H16O4S/c1-10(2)7(8(10)9(11)12)6-3-4-15(13,14)5-6/h6-8H,3-5H2,1-2H3,(H,11,12)
• InChI Key： NHBCUFTUSKWVPP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1C(C(=O)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.07693016g/mol
• Monoisotopic Mass: 232.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(1,1-Dioxo-1λ6-Thiolan-3-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

3-(1,1-Dioxo-1λ6-Thiolan-3-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid, identified by the CAS number 2229469-15-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a cyclopropane ring substituted with a thiolane moiety and a carboxylic acid group, making it a versatile building block for various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiolane ring. This is achieved through the reaction of an appropriate thioamide with an alkyl halide in the presence of a base. The cyclopropane ring is then introduced via a [2+1] cycloaddition reaction, which is facilitated by the use of a transition metal catalyst. The final step involves the introduction of the carboxylic acid group through hydrolysis or oxidation reactions.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. For instance, researchers have explored its use in the synthesis of inhibitors for various enzymes, including kinases and proteases. These studies have demonstrated that the compound's unique structure allows for high specificity and potency in targeting these enzymes.

In addition to its role in drug development, this compound has also been investigated for its applications in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in catalysis and sensing applications. Furthermore, its cyclopropane ring provides mechanical stability to materials, which could be exploited in the development of advanced polymers.

The safety and toxicity profile of this compound have been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 3-(1,1-Dioxo-1λ6-Thiolan-3-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid (CAS No: 2229469-15-0) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs and materials. As research into this compound continues, it is likely that new and exciting applications will emerge, further solidifying its importance in the scientific community.